Cas no 2137477-51-9 (Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate)

• Product Name: Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate
• CAS No: 2137477-51-9
• MF: C₁₁H₁₈N₂O₄S
• MW: 274.336621761322
• CID: 6195499
• PubChem ID: 165460093
• Update Time: 2025-06-09

Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate
• 2137477-51-9
• EN300-740702
• Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate

• Inchi： 1S/C11H18N2O4S/c1-5-8(10(14)16-3)12-6-7-9(15-2)13-18-11(7)17-4/h8,12H,5-6H2,1-4H3
• InChI Key： ZHNQRNHIKLGAOV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=N1)OC)CNC(C(=O)OC)CC)OC

Computed Properties

• Exact Mass: 274.09872823g/mol
• Monoisotopic Mass: 274.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.9Ų

Additional information on Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate

Methyl 2-{[(Dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate: A Comprehensive Overview

Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate (CAS No. 2137477-51-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate is a complex organic molecule with a molecular formula of C₁₃H₂₀N₂O₄S. The compound features a thiazole ring substituted with dimethoxy and methyl groups, along with an amino butanoate ester moiety. These structural elements contribute to its unique chemical properties and potential biological activities. The presence of the thiazole ring imparts stability and reactivity, while the ester functionality provides solubility and metabolic characteristics that are crucial for drug development.

The compound's molecular weight is approximately 300.36 g/mol, and it exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point is around 105°C, and it has a moderate boiling point, making it suitable for various laboratory and industrial processes. The compound's stability under different conditions, such as pH and temperature, has been extensively studied to ensure its reliability in pharmaceutical formulations.

Synthesis Methods

The synthesis of methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate involves several well-defined steps that ensure high yield and purity. One common synthetic route begins with the preparation of the thiazole ring through a reaction between thiourea and an appropriate aldehyde or ketone. The resulting thiazole derivative is then functionalized with dimethoxy groups using methanol in the presence of an acid catalyst. The next step involves the introduction of the amino butanoate moiety through an amine coupling reaction with an appropriate ester or acid chloride.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. Additionally, the use of biocatalysts such as lipases has been explored to achieve enantioselective synthesis of the compound, which is crucial for its application in chiral drug development.

Biological Activities

Methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate has demonstrated a range of biological activities that make it a valuable candidate for pharmaceutical research. One of its key properties is its potent anti-inflammatory activity. Studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate has also been found to exhibit antioxidant properties. It can scavenge free radicals and protect cells from oxidative stress-induced damage. This dual action makes it particularly interesting for applications in neurodegenerative diseases where oxidative stress plays a significant role.

Clinical Trials and Research Developments

The potential therapeutic applications of methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. The compound has been well-tolerated at various dose levels, with minimal adverse effects reported.

Recent studies have also focused on optimizing the delivery methods for this compound to enhance its bioavailability and therapeutic efficacy. For example, nanoparticle-based delivery systems have been developed to improve the solubility and stability of the compound in vivo. These delivery systems have shown significant improvements in drug uptake by target tissues, leading to enhanced therapeutic outcomes.

Conclusion

In conclusion, methyl 2-{[(dimethoxy-1,2-thiazol-4-yl)methyl]amino}butanoate (CAS No. 2137477-51-9) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for various therapeutic applications, particularly in inflammatory diseases and neurodegenerative disorders. Ongoing research continues to explore new synthesis methods, delivery systems, and clinical applications to further enhance its potential as a novel pharmaceutical agent.